Cas no 2229521-03-1 (5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• CAS No: 2229521-03-1
• MF: C₆H₆N₆O₂
• MW: 194.150839328766
• CID: 5805512
• PubChem ID: 165966929
• Update Time: 2025-06-09

5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• EN300-1772382
• 2229521-03-1

• Inchi： 1S/C6H6N6O2/c7-6-8-2-4(10-6)3-1-9-11-5(3)12(13)14/h1-2H,(H,9,11)(H3,7,8,10)
• InChI Key： CERLOEWIZNMQBE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1=CN=C(N)N1)=O

Computed Properties

• Exact Mass: 194.05522346g/mol
• Monoisotopic Mass: 194.05522346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 129Ų

Additional information on 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine

Introduction to 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine (CAS No. 2229521-03-1)

5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic molecule, characterized by its nitro-substituted pyrazole and imidazole moieties, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound’s molecular formula and chemical properties make it an intriguing subject for studying its potential biological activities and mechanistic pathways.

The CAS No. 2229521-03-1 uniquely identifies this chemical entity, ensuring precise classification and differentiation within scientific literature and databases. This numbering system is essential for researchers to locate, reference, and verify the compound’s properties and applications accurately. The structural composition of 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine includes a nitro group at the 3-position of the pyrazole ring, which is a key feature influencing its reactivity and interaction with biological targets.

In recent years, there has been a surge in interest regarding nitro-containing heterocycles due to their versatile pharmacological profiles. The nitro group in 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine can undergo various chemical transformations, such as reduction to an amine or hydrolysis to form a carboxylic acid, which can be strategically exploited in drug design. These transformations open up multiple avenues for synthesizing derivatives with enhanced efficacy or improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of pyrazole and imidazole rings provides a scaffold that can interact with a wide range of biological targets, including enzymes and receptors involved in critical cellular processes. For instance, studies have suggested that nitro-substituted pyrazoles may exhibit antimicrobial, anti-inflammatory, and anticancer properties by modulating key signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine with target proteins more accurately. These computational models have been instrumental in identifying promising lead compounds for further optimization. By leveraging machine learning algorithms and molecular docking techniques, scientists can accelerate the drug discovery process, reducing the time and resources required to develop new medications.

The synthesis of 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step reactions, including condensation, nitration, and functional group transformations. However, recent methodologies have focused on more efficient and sustainable approaches, such as catalytic processes that minimize waste and improve yield. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical research.

Biological activity assays have revealed that 5-(3-nitro-1H-pyrazol-4-yl)-1H-imidazol-2-amine demonstrates notable interactions with certain enzymes implicated in diseases like cancer and inflammation. For example, preliminary studies indicate that this compound may inhibit the activity of kinases, which are overexpressed in many tumor cells. Additionally, its ability to modulate inflammatory pathways suggests potential therapeutic benefits in conditions such as rheumatoid arthritis or neuroinflammation.

The role of 5-(3-nitro-1H-pyrazol-4-ylyl)-imidazol-amines as scaffolds for drug development has been further underscored by recent clinical trials exploring related derivatives. These trials have provided valuable insights into the compound’s safety profile and pharmacokinetic behavior in vivo. While further research is needed to fully elucidate its therapeutic potential, the preliminary data are encouraging enough to warrant continued investigation.

Future directions in the study of 5-(3-nitro-l'H-pyrazol -4 -yl) -l'H-imidaz ol -2-am ine include exploring its role in combination therapies. By pairing this compound with other drugs that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide a deeper understanding of how it interacts with biological systems.

The impact of CAS No 22295210321 on pharmaceutical research cannot be overstated. It serves as a critical identifier for scientists working on related compounds and helps ensure consistency across publications and patents. As more studies emerge detailing the properties and applications of this molecule, its significance within the field continues to grow.

In conclusion,5-(3-nitro-l'H-pyraz ol -4 -yl) -l'H-im id az ol -2-am ine represents a fascinating subject for medicinal chemists due to its unique structure and promising biological activities . With ongoing research uncovering new possibilities for its application,this compound holds significant potential as a lead molecule or building block for future therapeutics . As science advances ,the full therapeutic landscape promised by molecules like this one is bound only by our collective curiosity .